Cas no 50528-86-4 (2-Chloro-5-(trifluoromethyl)phenyl isocyanate)

2-Chloro-5-(trifluoromethyl)phenyl isocyanate structure
50528-86-4 structure
Product Name:2-Chloro-5-(trifluoromethyl)phenyl isocyanate
CAS No:50528-86-4
MF:C8H3ClF3NO
MW:221.563731431961
MDL:MFCD00037029
CID:89577
PubChem ID:2733263
Update Time:2025-04-18

2-Chloro-5-(trifluoromethyl)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(trifluoromethyl)phenyl isocyanate
    • 1-Chloro-2-isocyanato-4-(trifluoromethyl)benzene
    • Isocyanic Acid 2-Chloro-5-(trifluoromethyl)phenyl Ester
    • MDL: MFCD00037029
    • Inchi: 1S/C8H3ClF3NO/c9-6-2-1-5(8(10,11)12)3-7(6)13-4-14/h1-3H
    • InChI Key: WEPYOPYMWSHRIW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=CC=1N=C=O
    • BRN: 2112804

Computed Properties

  • Exact Mass: 220.98600
  • Monoisotopic Mass: 220.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.48 g/mL at 25 °C(lit.)
  • Boiling Point: 64°C/5mmHg(lit.)
  • Flash Point: 198 °F
  • Refractive Index: n20/D 1.489(lit.)
  • PSA: 29.43000
  • LogP: 3.32610
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

2-Chloro-5-(trifluoromethyl)phenyl isocyanate Security Information

2-Chloro-5-(trifluoromethyl)phenyl isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-5-(trifluoromethyl)phenyl isocyanate Pricemore >>

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2-Chloro-5-(trifluoromethyl)phenyl isocyanate Production Method

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